Cas no 2138204-37-0 (5-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylpentanoic acid)

• Product Name: 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylpentanoic acid
• CAS No: 2138204-37-0
• MF: C₁₁H₁₈N₂O₄S
• MW: 274.336621761322
• CID: 5852680
• PubChem ID: 165472269
• Update Time: 2025-05-21

5-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylpentanoic acid
• EN300-1114922
• 2138204-37-0

• Inchi： 1S/C11H18N2O4S/c1-11(2,10(14)15)5-4-6-13-8-9(7-12-13)18(3,16)17/h7-8H,4-6H2,1-3H3,(H,14,15)
• InChI Key： XEIMJTLMJSEKPJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCCC(C(=O)O)(C)C)(=O)=O

Computed Properties

• Exact Mass: 274.09872823g/mol
• Monoisotopic Mass: 274.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 97.6Ų

Additional information on 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylpentanoic acid

Research Brief on 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylpentanoic acid (CAS: 2138204-37-0)

The compound 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylpentanoic acid (CAS: 2138204-37-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonylpyrazole and dimethylpentanoic acid moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and metabolic disorders. Recent studies have focused on its synthesis, pharmacokinetics, and biological activity, making it a compound of high interest for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways and optimization of 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylpentanoic acid. The study highlighted the compound's stability under physiological conditions and its favorable bioavailability profile. The researchers employed a multi-step synthesis route, starting from commercially available precursors, to achieve high yields and purity. The compound's structural integrity was confirmed using NMR spectroscopy and mass spectrometry, ensuring its suitability for further preclinical evaluations.

Another pivotal study, conducted by a team at the University of Cambridge and published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's mechanism of action. The researchers demonstrated that 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylpentanoic acid acts as a potent inhibitor of the NLRP3 inflammasome, a key player in inflammatory diseases such as gout, diabetes, and Alzheimer's disease. The compound's ability to selectively target NLRP3 without affecting other inflammasomes underscores its potential as a targeted therapeutic agent.

Further preclinical studies have evaluated the compound's efficacy in animal models of metabolic syndrome. A 2024 report in the European Journal of Pharmacology detailed how 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylpentanoic acid improved insulin sensitivity and reduced hepatic steatosis in obese mice. These findings suggest that the compound could be a viable candidate for treating type 2 diabetes and non-alcoholic fatty liver disease (NAFLD). The study also noted minimal off-target effects, highlighting its safety profile.

Despite these promising results, challenges remain in the clinical translation of 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylpentanoic acid. Current research is focused on addressing its solubility and formulation issues to enhance its delivery and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development. The compound's unique chemical structure and multifaceted biological activities position it as a compelling subject for future research in the chemobiological and pharmaceutical fields.